Cas no 895016-22-5 (N-(4-chloro-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylfuran-2-carboxamide)

• Product Name: N-(4-chloro-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylfuran-2-carboxamide
• CAS No: 895016-22-5
• MF: C₁₈H₁₁ClN₄O₄S
• MW: 414.82234120369
• CID: 6072263
• PubChem ID: 18572556
• Update Time: 2025-06-08

N-(4-chloro-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylfuran-2-carboxamide
• N-(4-chloro-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-ylmethyl)furan-2-carboxamide
• F2515-1436
• N-(4-chlorobenzo[d]thiazol-2-yl)-5-nitro-N-(pyridin-3-ylmethyl)furan-2-carboxamide
• N-(4-chloro-1,3-benzothiazol-2-yl)-5-nitro-N-[(pyridin-3-yl)methyl]furan-2-carboxamide
• 895016-22-5
• AKOS024655714

• Inchi： 1S/C18H11ClN4O4S/c19-12-4-1-5-14-16(12)21-18(28-14)22(10-11-3-2-8-20-9-11)17(24)13-6-7-15(27-13)23(25)26/h1-9H,10H2
• InChI Key： JPMHDWPSGBLAAX-UHFFFAOYSA-N
• SMILES： O1C([N+]([O-])=O)=CC=C1C(N(C1=NC2=C(Cl)C=CC=C2S1)CC1=CC=CN=C1)=O

Computed Properties

• Exact Mass: 414.0189537g/mol
• Monoisotopic Mass: 414.0189537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-chloro-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylfuran-2-carboxamide

N-(4-chloro-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylfuran-2-carboxamide: A Comprehensive Overview

N-(4-chloro-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylfuran-2-carboxamide, also known by its CAS number 895016-22-5, is a complex organic compound with a diverse range of applications in the field of chemistry. This compound has garnered significant attention in recent years due to its unique structural properties and potential uses in various industries. The molecule consists of several functional groups, including a benzothiazole ring, a pyridine moiety, and a furan carboxamide group, which contribute to its versatile chemical behavior.

The synthesis of N-(4-chloro-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylfuran-2-carboxamide involves a series of carefully designed reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent studies have highlighted the importance of using advanced catalysts and reaction conditions to achieve the desired product efficiently. These advancements have not only improved the synthesis process but also opened new avenues for exploring similar compounds with tailored properties.

One of the most intriguing aspects of this compound is its ability to participate in multiple types of chemical reactions. For instance, the benzothiazole ring is known for its reactivity in nucleophilic aromatic substitution reactions, while the pyridine moiety can act as a coordinating group in metal-mediated transformations. The furan carboxamide group further enhances the compound's versatility by providing additional sites for functionalization. These properties make N-(4-chloro-1,3-benzothiazol-2-yli)-5-nitro-N-(pyridin 3 yl)methylfuran 2 carboxamide a valuable building block in organic synthesis.

In terms of applications, this compound has found significant use in the pharmaceutical industry. Its structural complexity allows it to serve as a lead compound in drug discovery programs targeting various diseases. Recent research has focused on evaluating its potential as an anti-inflammatory agent and an antimicrobial compound. Studies have demonstrated promising results, with the compound showing moderate activity against certain bacterial strains and inflammatory pathways.

Beyond pharmaceuticals, N-(4-chloro 1 3 benzothiazol 2 yl) 5 nitro N (pyridin 3 yl) methylfuran 2 carboxamide has also been explored for its electronic properties. The presence of electron-withdrawing groups like nitro and chloro moieties makes it an attractive candidate for use in organic electronics. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and other optoelectronic devices. While more work is needed to fully harness its electronic capabilities, initial findings suggest that this compound could play a role in next-generation electronic materials.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradation and toxicity profiles of chemicals like N-(4-chloro 1 3 benzothiazol 2 yl) 5 nitro N (pyridin 3 yl) methylfuran 2 carboxamide becomes crucial. Recent studies have examined its persistence in different environmental media and its potential effects on aquatic organisms. These investigations are essential for ensuring that the compound can be used responsibly without causing harm to ecosystems.

In conclusion, N-(4-chloro 1 3 benzothiazol 2 yl) 5 nitro N (pyridin 3 yl) methylfuran 2 carboxamide (CAS No:895016 22 5) is a multifaceted compound with significant potential across various fields. Its unique structure enables it to participate in diverse chemical reactions and applications ranging from drug discovery to electronic materials development. As research continues to uncover new insights into its properties and uses, this compound is poised to become an even more valuable tool in the chemist's arsenal.